N-{2-[(2-methylpropanoyl)amino]phenyl}pentanamide

• IUPAC Name: N-[2-(2-methylpropanoylamino)phenyl]pentanamide
• InChI: InChI=1S/C15H22N2O2/c1-4-5-10-14(18)16-12-8-6-7-9-13(12)17-15(19)11(2)3/h6-9,11H,4-5,10H2,1-3H3,(H,16,18)(H,17,19)
• InChI Key: UEMZYXOWVPUDSD-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=CC=CC=C1NC(=O)C(C)C
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

N-{2-[(2-methylpropanoyl)amino]phenyl}pentanamide is an organic compound with the molecular formula C14H22N2O2 It is characterized by the presence of a pentanamide group attached to a phenyl ring, which is further substituted with a 2-methylpropanoyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{2-[(2-methylpropanoyl)amino]phenyl}pentanamide typically involves the reaction of 2-aminophenylpentanamide with 2-methylpropanoyl chloride. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by using larger reaction vessels and optimizing the reaction conditions to maximize yield and purity. The use of continuous flow reactors can also be considered to improve the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

N-{2-[(2-methylpropanoyl)amino]phenyl}pentanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amide group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted amides or other derivatives.

Scientific Research Applications

N-{2-[(2-methylpropanoyl)amino]phenyl}pentanamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme activity and protein interactions.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and analgesic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-{2-[(2-methylpropanoyl)amino]phenyl}pentanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and the target molecules.

Comparison with Similar Compounds

Similar Compounds

• N-{3-[(3-methylbutanoyl)amino]phenyl}pentanamide
• N-(4-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}phenyl)benzamide

Uniqueness

N-{2-[(2-methylpropanoyl)amino]phenyl}pentanamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and selectivity in chemical reactions, as well as unique biological activities.